1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]-1H-imidazole-4-carboxylic acid

• CAS RN: 2375260-12-9
• Molecular Formula: C7H4F6N2O3
• Molecular Weight: 278.1

Description

1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]-1H-imidazole-4-carboxylic acid, also referred to as 1TFM, is an organic compound belonging to the class of imidazole carboxylic acids. It is a colorless crystalline solid that is soluble in water. 1TFM is widely used in many scientific research applications due to its unique properties, such as its ability to bind to proteins, its stability, and its low toxicity.

Scientific Research Applications

1TFM is widely used in scientific research applications due to its unique properties. It is used as a ligand in protein-protein binding studies, as a reagent in organic reactions, and as a catalyst for the hydrolysis of esters. It is also used in the synthesis of other compounds, such as imidazole carboxamides, imidazole-4-carboxylic acid derivatives, and trifluoromethyl-substituted compounds. Additionally, 1TFM is used as an inhibitor of enzymes, such as protein kinases and proteases, and as a substrate for the synthesis of polymers.

Mechanism of Action

1TFM is a powerful inhibitor of protein kinases and proteases. It binds to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. This inhibition of the enzyme’s activity is reversible and can be reversed by the addition of a competitive inhibitor. Additionally, 1TFM can act as a substrate for the synthesis of polymers. It can be used as a monomer to form polymers with other monomers.
Biochemical and Physiological Effects
1TFM has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as protein kinases and proteases, and to act as a substrate for the synthesis of polymers. Additionally, 1TFM has been found to be non-toxic and non-irritating, making it safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

1TFM has several advantages for use in laboratory experiments. It is non-toxic and non-irritating, making it safe for use in laboratory experiments. Additionally, it is stable, making it suitable for long-term storage. Furthermore, it is soluble in water, making it easy to use in aqueous solutions. However, 1TFM has some limitations for use in laboratory experiments. It is relatively expensive, making it difficult to use in large-scale experiments. Additionally, it is not as efficient as other compounds, making it less suitable for certain applications.

Future Directions

1TFM has many potential future applications. It has been studied for its potential use as an inhibitor of enzymes, such as protein kinases and proteases, and as a substrate for the synthesis of polymers. Additionally, it has potential applications in drug discovery and development, as it can be used to identify novel drug targets and to develop new drugs. It also has potential applications in biotechnology, as it can be used to synthesize new biomolecules and to create new materials. Finally, 1TFM can be used to create new catalysts and to develop new methods of organic synthesis.

Synthesis Methods

1TFM can be synthesized from 1,1,2-trifluoromethyl-2-trifluoromethoxyethyl imidazole. This is achieved by reacting the imidazole with trifluoroacetic anhydride in the presence of anhydrous pyridine. This reaction yields 1TFM as the main product. An alternative method of synthesizing 1TFM is by reacting trifluoroacetic acid with trifluoromethoxy ethyl amine in the presence of N,N-diisopropylethylamine. This reaction yields 1TFM as the main product.